Cas no 7786-48-3 (Octanoic acid, nonylester)

• Product Name: Octanoic acid, nonylester
• CAS No: 7786-48-3
• MF: C₁₇H₃₄O₂
• MW: 270.450665950775
• CID: 564773
• Update Time: 2025-04-19

Octanoic acid, nonylester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, nonylester
• nonyl octanoate
• Caprylic acid nonyl ester
• Bitter Wang ester
• Caprylsaeurenonylester
• Nonyl caprylate
• Nonyl octylate

• Inchi： 1S/C17H34O2/c1-3-5-7-9-10-12-14-16-19-17(18)15-13-11-8-6-4-2/h3-16H2,1-2H3
• InChI Key： HSGQXSBXGSRINJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCOC(CCCCCCC)=O

Computed Properties

• Exact Mass: 270.25600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.1

Experimental Properties

• PSA: 26.30000
• LogP: 5.64070
• FEMA: 2790 | NONYL OCTANOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters